Cas no 1702581-38-1 (3-chloro-2-(methylthio)isonicotinic acid)

• Product Name: 3-chloro-2-(methylthio)isonicotinic acid
• CAS No: 1702581-38-1
• MF: C₇H₆ClNO₂S
• MW: 203.646039485931
• CID: 6781367
• Update Time: 2025-05-23

3-chloro-2-(methylthio)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(methylthio)isonicotinic acid

• Inchi： 1S/C7H6ClNO2S/c1-12-6-5(8)4(7(10)11)2-3-9-6/h2-3H,1H3,(H,10,11)
• InChI Key： QMSCVKDJGCIWKM-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(SC)=C1Cl)(=O)O

Additional information on 3-chloro-2-(methylthio)isonicotinic acid

Comprehensive Analysis of 3-Chloro-2-(Methylthio)Isonicotinic Acid (CAS No. 1702581-38-1): Properties, Applications, and Industry Trends

The compound 3-chloro-2-(methylthio)isonicotinic acid (CAS 1702581-38-1) is a specialized heterocyclic carboxylic acid derivative gaining attention in pharmaceutical and agrochemical research. With its unique chloro-methylthio substitution pattern on the pyridine ring, this molecule serves as a versatile building block for synthesizing biologically active compounds. Recent literature highlights its role in developing crop protection agents and enzyme inhibitors, aligning with growing industry demands for sustainable chemistry solutions.

Structural analysis reveals that the methylthio group at the 2-position and chloro substituent at the 3-position create distinct electronic effects, influencing the compound's reactivity profile. This configuration enables selective nucleophilic aromatic substitution reactions, making it valuable for medicinal chemistry applications. Researchers particularly value its potential in creating metallo-enzyme modulators, addressing current interests in targeted therapies and precision medicine approaches.

From a synthetic perspective, 1702581-38-1 demonstrates excellent stability under standard storage conditions, with decomposition temperatures exceeding 200°C. Its moderate water solubility (approximately 1.2 g/L at 25°C) and lipophilic character (logP ~2.3) make it suitable for various formulation development processes. These physicochemical properties contribute to its growing popularity in drug discovery pipelines, especially for compounds requiring balanced bioavailability characteristics.

Industrial applications of 3-chloro-2-(methylthio)isonicotinic acid are expanding in parallel with advancements in green chemistry methodologies. Manufacturers are developing atom-efficient synthesis routes to produce this intermediate, responding to market demands for environmentally friendly production processes. The compound's compatibility with continuous flow chemistry systems positions it favorably within modern process intensification strategies, a key focus area for cost optimization in chemical manufacturing.

Quality control protocols for CAS 1702581-38-1 typically involve HPLC purity analysis (≥98%), spectroscopic verification (1H/13C NMR, IR), and elemental analysis. The growing adoption of quality-by-design principles in fine chemical production has led to improved batch-to-batch consistency, addressing one of the most common supplier evaluation criteria among research organizations. This aligns with current industry movements toward data-driven procurement practices in research chemicals acquisition.

Emerging research directions explore the compound's potential in catalysis applications, particularly as a ligand precursor for transition metal complexes. Its chelating ability and steric profile make it interesting for developing asymmetric catalysts, a hot topic in organic synthesis communities. Several recent patents describe derivatives of 3-chloro-2-(methylthio)isonicotinic acid as components in energy storage materials, connecting to the booming battery technology sector.

From a regulatory standpoint, proper handling of 1702581-38-1 requires standard laboratory safety measures including appropriate PPE and ventilation controls. While not classified as highly hazardous, its material safety data sheet recommends avoiding prolonged exposure, reflecting contemporary occupational health standards. The compound's ecotoxicological profile is currently under investigation as part of broader chemical sustainability assessments in the industry.

The global market for functionalized isonicotinic acids like this derivative shows steady growth (CAGR ~6.2%), driven by expanding pharmaceutical R&D budgets and agrochemical innovation. Supply chain analysts note increasing demand from contract research organizations and generic drug manufacturers, particularly in Asia-Pacific regions. This trend corresponds with the broader shift toward specialty chemical outsourcing in the life sciences sector.

Future developments may explore the computational modeling of this compound's structure-activity relationships, leveraging advances in AI-assisted drug design. Early molecular docking studies suggest potential interactions with various biological targets, though comprehensive pharmacological characterization remains ongoing. Such investigations align with current translational research paradigms that emphasize multi-target therapeutics development.

For researchers considering 3-chloro-2-(methylthio)isonicotinic acid in their work, proper storage conditions (dry, 2-8°C) and compatibility testing with reaction matrices are recommended. The compound's stability under various pH conditions and solvent systems has been documented in recent process chemistry literature, providing valuable references for experimental design. These practical considerations are particularly relevant for scientists working in high-throughput screening environments.